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Compound of Interest

Compound Name: Ethyl cyclohexylacetate

Cat. No.: B1671641

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides essential, immediate
safety and logistical information for the handling of Ethyl cyclohexylacetate, including
personal protective equipment (PPE), operational plans, and disposal guidelines.

Personal Protective Equipment (PPE)

When handling Ethyl cyclohexylacetate, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category Recommendation

Wear tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye Protection ]
(US) standards.[1] A face shield may be

necessary when there is a risk of splashing.

Wear chemical-impermeable gloves that have
been inspected prior to use.[1] Nitrile gloves are
a common choice for handling esters, but it is
_ crucial to consult the glove manufacturer's

Hand Protection ) )
chemical resistance data. Due to the lack of
specific data for Ethyl cyclohexylacetate, data
for the structurally similar Ethyl acetate is

provided as a reference.

Wear appropriate protective clothing to prevent

skin exposure.[2] A lab coat should be worn and
Skin and Body Protection buttoned. In case of a significant risk of

splashing, consider a chemical-resistant apron

or suit.

If exposure limits are exceeded or if irritation or
other symptoms are experienced, use a full-face
respirator with an appropriate organic vapor
Respiratory Protection cartridge.[1] Work should be conducted in a
well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation

exposure.

Quantitative Safety Data

The following table provides key quantitative safety data for Ethyl cyclohexylacetate and a
related compound, Ethyl acetate, for which more data is available. This information is critical for
risk assessment and planning.
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Data Point Value
Flash Point 84 °C (183.2 °F) - closed cup[3]
Boiling Point 211-212 °C at 766 mmHQg[3][4][5]

Permissible Exposure Limit (PEL) - OSHA

No specific PEL has been established for Ethyl
cyclohexylacetate. For the related compound,
Ethyl acetate, the PEL is 400 ppm (1400 mg/m3)
as an 8-hour time-weighted average (TWA).[6]

[7]

Recommended Exposure Limit (REL) - NIOSH

No specific REL has been established for Ethyl
cyclohexylacetate. For Ethyl acetate, the REL is
400 ppm (1400 mg/m3) as a 10-hour TWA.[6]

Threshold Limit Value (TLV) - ACGIH

No specific TLV has been established for Ethyl
cyclohexylacetate. For Ethyl acetate, the TLV is
400 ppm (1440 mg/m3) as a TWA.[6]

Glove Breakthrough Time (Ethyl Acetate)

Nitrile: Breakthrough times can be as low as <5
to 12 minutes.[8] Neoprene: Approximately 12
minutes.[8] Latex: Approximately 4.8 minutes.[8]
These times are for total immersion and can be
longer for incidental contact. It is crucial to
change gloves immediately after a known

splash.

Note: The exposure limits and glove breakthrough times for Ethyl acetate are provided as a

reference due to the lack of specific data for Ethyl cyclohexylacetate. A conservative

approach should always be taken when handling chemicals with limited safety data.

Experimental Protocol: General Procedure for Ester
Synthesis (Fisher Esterification)

The following is a generalized procedure for the synthesis of an ester, which can be adapted

for the preparation of Ethyl cyclohexylacetate from cyclohexylacetic acid and ethanol.

Materials:
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e Cyclohexylacetic acid

o Ethanol (in excess)

o Concentrated sulfuric acid (catalyst)
e Round-bottom flask

» Reflux condenser

e Heating mantle

o Separatory funnel

e Sodium bicarbonate solution (5%)
e Anhydrous sodium sulfate
 Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine cyclohexylacetic acid and an excess of
ethanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a
heating mantle. Allow the reaction to reflux for a specified time (typically 1-2 hours) to drive
the equilibrium towards the formation of the ester.

o Workup: After cooling, transfer the reaction mixture to a separatory funnel.

o Neutralization: Wash the mixture with a 5% sodium bicarbonate solution to neutralize the
acidic catalyst and any unreacted carboxylic acid. Carbon dioxide gas will be evolved.
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Extraction: Extract the ester into an organic solvent if necessary, and then wash with water to
remove any remaining water-soluble impurities.

Drying: Dry the organic layer containing the ester over anhydrous sodium sulfate.

Purification: Filter to remove the drying agent and then purify the ester by distillation to
remove the excess alcohol and any other volatile impurities.

Operational and Disposal Plans
Handling and Storage

Handle Ethyl cyclohexylacetate in a well-ventilated area, preferably in a chemical fume
hood.[1]

Avoid contact with skin and eyes.[1][4]
Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and
other ignition sources.[1][9]

It is classified as a combustible liquid.[1]

Disposal Plan

Dispose of Ethyl cyclohexylacetate and its containers in accordance with local, state, and
federal regulations.

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Contaminated packaging should be triple-rinsed and can be offered for recycling or
reconditioning.[1]

Emergency Procedures: Spill Response Workflow
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The following diagram outlines the logical workflow for responding to a spill of Ethyl
cyclohexylacetate.

Ethyl Cyclohexylacetate Spill Response

Evacuate immediate area
and alert others

\4

Assess the spill size
and potential hazards

Is the spill small and manageable?

Don appropriate PPE:

- Chemical resistant gloves
Large Spill - Safety goggles/face shield
- Lab coat
- Respirator (if necessary)

Y

Ensure adequate ventilation
(open windows, use fume hood)

Contact Emergency Services
(e.g., EH&S)

Y

Contain the spill with
absorbent material

Y

Absorb the spill with
inert material (e.g., sand, vermiculite)

A

Collect absorbed material
into a labeled, sealed container

\4

Decontaminate the spill area
with soap and water

Y

Dispose of waste as
hazardous chemical waste

A

Report the incident
to the supervisor

Spill Response Complete
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Click to download full resolution via product page

Caption: Workflow for handling an Ethyl cyclohexylacetate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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